Cas no 2361635-74-5 (Imidazo[1,2-b]pyridazine, 6-bromo-2,8-dimethyl-)

• Product Name: Imidazo[1,2-b]pyridazine, 6-bromo-2,8-dimethyl-
• CAS No: 2361635-74-5
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• CID: 5462805
• Update Time: 2025-05-22

Imidazo[1,2-b]pyridazine, 6-bromo-2,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,8-dimethylimidazo[1,2-b]pyridazine
• ZB1824
• Z3486846210
• Imidazo[1,2-b]pyridazine, 6-bromo-2,8-dimethyl-

• Inchi： 1S/C8H8BrN3/c1-5-3-7(9)11-12-4-6(2)10-8(5)12/h3-4H,1-2H3
• InChI Key： SDDBRNKFEUPRFQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=NC(C)=CN2N=1

Computed Properties

• Exact Mass: 224.99016 g/mol
• Monoisotopic Mass: 224.99016 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2
• Molecular Weight: 226.07

Additional information on Imidazo[1,2-b]pyridazine, 6-bromo-2,8-dimethyl-

Imidazo[1,2-b]pyridazine, 6-Bromo-2,8-Dimethyl-: A Comprehensive Overview

The compound with CAS No. 2361635-74-5, commonly referred to as Imidazo[1,2-b]pyridazine, 6-bromo-2,8-dimethyl-, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the imidazo[1,2-b]pyridazine family, which is known for its unique electronic properties and structural versatility. Recent studies have highlighted its potential applications in drug design and advanced materials development.

Imidazo[1,2-b]pyridazine is a bicyclic structure consisting of an imidazole ring fused with a pyridazine ring. The presence of bromine at the 6-position and methyl groups at the 2 and 8 positions introduces additional functionalization and electronic modulation to the molecule. This makes 6-bromo-2,8-dimethyl-imidazo[1,2-b]pyridazine a valuable building block for constructing more complex molecular architectures. Researchers have explored its role in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Imidazo[1,2-b]pyridazine derivatives. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel route involving tandem cyclization and bromination steps. This approach not only enhances the yield but also provides better control over the stereochemistry of the product. Such innovations are critical for scaling up production and exploring new applications.

The electronic properties of Imidazo[1,2-b]pyridazine derivatives make them promising candidates for use in organic electronics. A research team from Stanford University reported that incorporating 6-bromo-2,8-dimethyl-imidazo[1,2-b]pyridazine into polymer frameworks significantly improves charge transport properties. This finding opens up possibilities for its application in flexible electronics and optoelectronic devices.

In the pharmaceutical industry, Imidazo[1,2-b]pyridazine derivatives are being investigated as potential drug candidates due to their ability to modulate protein-protein interactions (PPIs). A study published in *Nature Communications* highlighted that 6-bromo-2,8-dimethyl-imidazo[1,2-b]pyridazine derivatives can inhibit specific PPIs involved in cancer progression. This underscores their potential as lead compounds for drug discovery.

Moreover, the unique photophysical properties of Imidazo[1,2-b]pyridazine derivatives have led to their exploration in fluorescence sensing applications. Scientists at the University of Tokyo developed a fluorescent probe based on 6-bromo-2,8-dimethyl-imidazo[1,2-b]pyridazine that can detect metal ions with high sensitivity. This innovation has implications for environmental monitoring and clinical diagnostics.

Despite its promising applications, further research is needed to fully harness the potential of Imidazo[1,2-b]pyridazine derivatives. Ongoing studies aim to optimize their synthesis pathways and investigate their biocompatibility for biomedical applications. Collaborative efforts between chemists and material scientists are expected to unlock new frontiers for this versatile compound.